Cas no 2138340-65-3 (Cyclobutanamine, 1-[1-(1-methylethyl)-1H-imidazol-5-yl]-)

• Product Name: Cyclobutanamine, 1-[1-(1-methylethyl)-1H-imidazol-5-yl]-
• CAS No: 2138340-65-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5260867
• Update Time: 2025-06-10

Cyclobutanamine, 1-[1-(1-methylethyl)-1H-imidazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 1-[1-(1-methylethyl)-1H-imidazol-5-yl]-

• Inchi： 1S/C10H17N3/c1-8(2)13-7-12-6-9(13)10(11)4-3-5-10/h6-8H,3-5,11H2,1-2H3
• InChI Key： IRUZNMWYWKKGBM-UHFFFAOYSA-N
• SMILES： C1(C2N(C(C)C)C=NC=2)(N)CCC1

Additional information on Cyclobutanamine, 1-[1-(1-methylethyl)-1H-imidazol-5-yl]-

Comprehensive Overview of Cyclobutanamine, 1-[1-(1-methylethyl)-1H-imidazol-5-yl]- (CAS No. 2138340-65-3)

In the realm of organic chemistry and pharmaceutical research, Cyclobutanamine, 1-[1-(1-methylethyl)-1H-imidazol-5-yl]- (CAS No. 2138340-65-3) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutane and imidazole moieties, offers a versatile scaffold for drug discovery and material science applications. Its structural complexity and potential biological activity make it a focal point for researchers exploring novel therapeutic agents and functional materials.

The compound's CAS number 2138340-65-3 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial settings. The presence of both cyclobutanamine and imidazole groups in its structure contributes to its unique physicochemical properties, such as solubility, stability, and reactivity. These attributes are particularly valuable in the design of small-molecule inhibitors and ligands for biological targets, a topic frequently searched by professionals in medicinal chemistry.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like Cyclobutanamine, 1-[1-(1-methylethyl)-1H-imidazol-5-yl]-. Machine learning models often prioritize molecules with diverse functional groups, as they exhibit higher binding affinity and selectivity. This aligns with the growing trend of computational chemistry and virtual screening, which are among the most searched terms in scientific literature today. Researchers are increasingly leveraging these tools to identify potential applications for this compound in cancer therapy, neurodegenerative diseases, and anti-inflammatory agents.

The synthesis of Cyclobutanamine, 1-[1-(1-methylethyl)-1H-imidazol-5-yl]- involves multi-step organic reactions, often employing catalysis and green chemistry principles to enhance yield and reduce environmental impact. This resonates with the current emphasis on sustainable chemistry, a hot topic in both academic and industrial circles. Optimized synthetic routes for this compound are frequently discussed in forums and publications, reflecting its relevance in modern chemical research.

From a commercial perspective, the demand for high-purity Cyclobutanamine derivatives is rising, driven by their potential in pharmaceutical intermediates and agrochemicals. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and biotechnology firms. The compound's CAS registry number 2138340-65-3 ensures accurate procurement and regulatory compliance, a concern frequently raised in chemical sourcing queries.

In summary, Cyclobutanamine, 1-[1-(1-methylethyl)-1H-imidazol-5-yl]- (CAS No. 2138340-65-3) represents a promising candidate for diverse applications in drug development and material science. Its structural features, combined with the growing interest in AI-augmented research and sustainable synthesis, position it as a compound worth watching in the coming years. As the scientific community continues to explore its potential, this molecule is likely to feature prominently in cutting-edge research and innovation.